CD4 D3-binding probe: a novel fluorescence tool for detection and enumeration of CD4+ cells
RSC Advances Pub Date: 2015-06-26 DOI: 10.1039/C5RA05333A
Abstract
A new and advanced CD4-binding reporter has been designed, produced and functionally assayed for the detection of T-helper cells. The sFv fragment fused N-terminally to the EGFP is a fluorescence probe successfully employed for counting T CD4+ cells using flow cytometry.
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